Cas no 53807-35-5 (2-Cyano-N,N-dipropylacetamide)

• Product Name: 2-Cyano-N,N-dipropylacetamide
• CAS No: 53807-35-5
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 1064316
• PubChem ID: 3614514
• Update Time: 2025-11-01

2-Cyano-N,N-dipropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N,N-dipropylacetamide
• N,N-Dipropylcyanoacetamide
• AKOS000186210
• DB-323826
• 53807-35-5
• DTXSID00394299
• SCHEMBL1344936

• Inchi： 1S/C9H16N2O/c1-3-7-11(8-4-2)9(12)5-6-10/h3-5,7-8H2,1-2H3
• InChI Key： GAORRGUPLLEASI-UHFFFAOYSA-N
• SMILES： O=C(CC#N)N(CCC)CCC

Computed Properties

• Exact Mass: 168.12600
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 115-122°C at 0.5 mm Hg
• Flash Point: 127.1±22.6 °C
• PSA: 44.10000
• LogP: 1.54868
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Cyano-N,N-dipropylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Cyano-N,N-dipropylacetamide

2-Cyano-N,N-dipropylacetamide (CAS No. 53807-35-5): An Overview of Its Properties, Applications, and Recent Research

2-Cyano-N,N-dipropylacetamide (CAS No. 53807-35-5) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This article provides a comprehensive overview of its chemical properties, potential applications, and the latest research findings.

Chemical Structure and Properties

2-Cyano-N,N-dipropylacetamide is a synthetic compound characterized by its unique chemical structure. It consists of an acetamide group with two propyl substituents and a cyano group attached to the acetamide's carbonyl carbon. The molecular formula of 2-Cyano-N,N-dipropylacetamide is C₉H₁₅NO₂, and its molecular weight is approximately 169.22 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane.

The presence of the cyano group imparts significant chemical reactivity to 2-Cyano-N,N-dipropylacetamide. This functional group can undergo various chemical transformations, including hydrolysis to form carboxylic acids, reduction to form amines, and nucleophilic substitution reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules.

Synthesis and Production

The synthesis of 2-Cyano-N,N-dipropylacetamide can be achieved through several methods. One common approach involves the reaction of acetonitrile with propylamine in the presence of an appropriate catalyst. The reaction proceeds via nucleophilic addition followed by elimination to form the desired product. Another method involves the reaction of 2-cyanoacetic acid with propylamine under suitable conditions.

The production of 2-Cyano-N,N-dipropylacetamide on an industrial scale requires careful control of reaction conditions to ensure high yields and purity. Advanced purification techniques such as recrystallization and column chromatography are often employed to obtain the compound in its pure form.

Applications in Chemistry and Biology

2-Cyano-N,N-dipropylacetamide finds applications in various areas of chemistry and biology due to its unique properties. In organic synthesis, it serves as a versatile building block for the preparation of more complex molecules. Its reactivity makes it useful in the synthesis of pharmaceutical intermediates, agrochemicals, and other fine chemicals.

In biological research, 2-Cyano-N,N-dipropylacetamide has been studied for its potential pharmacological properties. Recent studies have explored its effects on various biological systems, including enzyme inhibition and cellular signaling pathways. For example, research has shown that certain derivatives of 2-Cyano-N,N-dipropylacetamide exhibit potent inhibitory activity against specific enzymes involved in disease pathways.

Recent Research Findings

The scientific community continues to investigate the potential applications and mechanisms of action of 2-Cyano-N,N-dipropylacetamide. A recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead structure for developing new therapeutic agents. The researchers synthesized a series of derivatives and evaluated their biological activities using in vitro assays.

The results indicated that several derivatives exhibited significant inhibitory activity against specific enzymes associated with inflammatory diseases. This finding suggests that 2-Cyano-N,N-dipropylacetamide-based compounds could be promising candidates for further drug development.

Another study published in Bioorganic & Medicinal Chemistry Letters investigated the role of 2-Cyano-N,N-dipropylacetamide-derived compounds in modulating cellular signaling pathways. The researchers found that these compounds could selectively inhibit certain signaling pathways involved in cancer progression, providing insights into their potential therapeutic applications.

Safety Considerations and Handling Guidelines

In case of accidental exposure, immediate action should be taken to minimize health risks. If skin contact occurs, wash the affected area thoroughly with soap and water. In case of eye contact, rinse eyes with plenty of water for at least 15 minutes and seek medical attention if irritation persists.

< strong >Conclusion< / strong > p > < p >In summary , 2 - Cyano - N , N - dipropylacetamide ( CAS No . 53807 - 35 - 5 ) is a multifaceted compound with significant potential in various scientific fields . Its unique chemical structure , reactivity , and biological properties make it an attractive candidate for further research and development . As ongoing studies continue to uncover new applications , 2 - Cyano - N , N - dipropylacetamide is poised to play an increasingly important role in advancing our understanding and treatment of various diseases . p > article > response >